Cas no 1270454-85-7 (4-(1-aminoethyl)benzene-1,2-diol)

• Product Name: 4-(1-aminoethyl)benzene-1,2-diol
• CAS No: 1270454-85-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5869067
• PubChem ID: 19604700
• Update Time: 2025-10-29

4-(1-aminoethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(1-aminoethyl)-
• 4-(1-aminoethyl)benzene-1,2-diol
• EN300-1830153
• AKOS006345379
• SCHEMBL278495
• 1270454-85-7
• 1,2-Benzenediol, 4-(1-aminoethyl)-, (R)- (9CI)
• ss-(3,4-Dioxyphenyl)-athylamin

• Inchi： 1S/C8H11NO2/c1-5(9)6-2-3-7(10)8(11)4-6/h2-5,10-11H,9H2,1H3
• InChI Key： HLADORYGYPYJHO-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C(N)C)C=C1O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 321.2±27.0 °C(Predicted)
• pka: 9.70±0.10(Predicted)

Additional information on 4-(1-aminoethyl)benzene-1,2-diol

4-(1-Aminoethyl)benzene-1,2-diol: A Comprehensive Overview

The compound 4-(1-aminoethyl)benzene-1,2-diol, also known by its CAS number 1270454-85-7, is a versatile and intriguing molecule with a wide range of applications in various fields. This compound is characterized by its unique structure, which combines a dihydroxybenzene ring with an aminoethyl group attached at the para position. The presence of both hydroxyl and amino groups makes it highly functional and reactive, enabling it to participate in diverse chemical reactions and biological interactions.

Recent studies have highlighted the potential of 4-(1-aminoethyl)benzene-1,2-diol in the field of drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with enhanced pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for treating chronic diseases such as neurodegenerative disorders.

In addition to its biomedical applications, 4-(1-aminoethyl)benzene-1,2-diol has also gained attention in materials science. Its ability to form stable metal complexes has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A 2023 paper in Nature Communications reported that incorporating this compound into MOFs significantly improves their gas adsorption capabilities, particularly for carbon dioxide capture—a critical area in environmental science.

The synthesis of 4-(1-aminoethyl)benzene-1,2-diol has been optimized in recent years to enhance yield and reduce costs. Traditional methods involve multi-step reactions with harsh conditions; however, novel synthetic routes developed in 2023 have introduced more efficient and environmentally friendly approaches. For example, a catalytic asymmetric synthesis method reported in Angewandte Chemie allows for the selective formation of enantiomerically pure derivatives, which are highly valuable in chiral chemistry.

Moreover, the compound's role in biochemical systems has been extensively studied. Its ability to act as a hydrogen bond donor and acceptor makes it an ideal ligand for protein interactions. A 2023 study published in Biochemistry revealed that 4-(1-aminoethyl)benzene-1,2-diol can modulate enzyme activity by binding to specific residues on the protein surface, suggesting its potential as a lead compound for enzyme inhibitors.

In conclusion, 4-(1-aminoethyl)benzene-1,2-diol is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and biochemical research. As ongoing studies continue to uncover new applications and properties of this compound, its importance in the scientific community is expected to grow further.